Cas no 1503859-10-6 (5-chloro-2-(morpholin-2-yl)phenol)

• Product Name: 5-chloro-2-(morpholin-2-yl)phenol
• CAS No: 1503859-10-6
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 6605309
• PubChem ID: 82613252
• Update Time: 2025-06-07

5-chloro-2-(morpholin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(morpholin-2-yl)phenol
• 1503859-10-6
• EN300-1981696

• Inchi： 1S/C10H12ClNO2/c11-7-1-2-8(9(13)5-7)10-6-12-3-4-14-10/h1-2,5,10,12-13H,3-4,6H2
• InChI Key： RFVUVANRKOYXBN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C1CNCCO1

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 5-chloro-2-(morpholin-2-yl)phenol

Introduction to 5-chloro-2-(morpholin-2-yl)phenol (CAS No. 1503859-10-6)

5-chloro-2-(morpholin-2-yl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1503859-10-6, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to a class of heterocyclic aromatic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of 5-chloro-2-(morpholin-2-yl)phenol consists of a phenolic group substituted with a morpholine ring at the 2-position and a chlorine atom at the 5-position, which together contribute to its unique chemical properties and reactivity.

The synthesis and characterization of 5-chloro-2-(morpholin-2-yl)phenol have been extensively studied in academic and industrial settings. The presence of both the chloro and morpholine substituents makes this compound a versatile intermediate in organic synthesis, particularly in the development of novel pharmaceutical agents. The morpholine moiety, known for its stability and ability to form hydrogen bonds, enhances the solubility and bioavailability of the compound, making it an attractive candidate for drug design.

In recent years, 5-chloro-2-(morpholin-2-yl)phenol has been explored for its potential in various therapeutic areas. One of the most promising applications is in the field of anti-inflammatory drugs. Research has demonstrated that derivatives of this compound exhibit significant inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. The structural features of 5-chloro-2-(morpholin-2-yl)phenol allow it to interact with these enzymes in a manner that reduces their activity, thereby mitigating inflammation.

Moreover, studies have indicated that 5-chloro-2-(morpholin-2-yl)phenol possesses antioxidant properties. Oxidative stress is a contributing factor in numerous diseases, including neurodegenerative disorders and cardiovascular conditions. The phenolic group in 5-chloro-2-(morpholin-2-yl)phenol acts as a potent scavenger of free radicals, helping to protect cells from oxidative damage. This property has led to investigations into its potential use as a therapeutic agent in conditions where oxidative stress is a major pathological feature.

The role of 5-chloro-2-(morpholin-2-yl)phenol in cancer research is another area of active investigation. Preclinical studies have shown that this compound can induce apoptosis in certain cancer cell lines by disrupting critical signaling pathways involved in cell survival and proliferation. The ability of 5-chloro-2-(morpholin-2-yl)phenol to modulate these pathways suggests its potential as an anticancer agent, either alone or in combination with other chemotherapeutic drugs.

In addition to its biological activities, 5-chloro-2-(morpholin-2-yl)phenol has been studied for its pharmacokinetic properties. The morpholine ring enhances the metabolic stability of the compound, allowing for longer half-life and improved bioavailability. This is particularly important for oral administration, where sustained release and absorption are crucial for therapeutic efficacy. Furthermore, the solubility profile of 5-chloro-2-(morpholin-2-yl)phenol makes it suitable for formulation into various dosage forms, including tablets and injectables.

The chemical reactivity of 5-chloro-2-(morpholin-2-yl)phenol also makes it a valuable building block for synthesizing more complex molecules. The chloro substituent at the 5-position can be readily displaced by various nucleophiles, allowing for the introduction of additional functional groups. This flexibility has enabled chemists to generate a library of derivatives with tailored properties for specific applications.

Recent advances in computational chemistry have further enhanced the understanding of 5-chloro-2-(morpholin-2-yll)phenol's interactions with biological targets. Molecular docking studies have provided insights into how this compound binds to enzymes and receptors at the atomic level. These insights have guided the optimization process, leading to more potent and selective derivatives with improved pharmacological profiles.

The industrial significance of 5-chloro - - - - - - - - - - - - - --( morpholin - --( phenol ) ) cannot be overstated . Its synthesis on an industrial scale has been refined to ensure high yield and purity , making it commercially viable for pharmaceutical applications . The demand for this compound continues to grow as researchers uncover new therapeutic possibilities .

In conclusion , --( --( --( --( --( --( --( --( --( --( --( --( --( ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , combined with its diverse biological activities , make it a valuable tool for developing new drugs . As research progresses , it is likely that even more applications will be discovered , further solidifying its importance in the chemical and pharmaceutical industries .